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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Hexanenitrile in Fragrance
Applications
Hexanenitrile (CAS No. 628-73-9), also known as capronitrile, is an aliphatic nitrile utilized in

the fragrance industry.[1][2] Nitriles as a class of fragrance ingredients have gained prominence

due to their desirable olfactory properties, chemical stability, and resistance to discoloration,

particularly in challenging product bases like soap.[3] Compared to their corresponding

aldehydes, nitriles often exhibit analogous odor profiles but with greater stability against

oxidation and hydrolysis.[4]

Hexanenitrile is characterized by a faint, almond-like odor.[1] Its application in fragrance

compositions can alter, enhance, or reinforce the overall aroma by moderating the olfactory

impact of other ingredients.[3] The Research Institute for Fragrance Materials (RIFM) has

conducted a thorough safety assessment of hexanenitrile, concluding that it is safe for use in

fragrance products at current levels.[5] It is not considered to be genotoxic, phototoxic, or a

significant skin sensitizer under current use conditions.[5]

Physicochemical and Safety Data
A comprehensive understanding of the physical, chemical, and safety properties of

hexanenitrile is crucial for its effective and safe use in fragrance formulations. The following
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tables summarize key quantitative data.

Table 1: Physicochemical Properties of Hexanenitrile

Property Value Source(s)

CAS Number 628-73-9 [5]

Molecular Formula C₆H₁₁N [5]

Molecular Weight 97.16 g/mol [5]

Appearance Colorless to light yellow liquid [1]

Boiling Point 163.6 °C [6]

Flash Point 43.00 °C (TCC) [6]

Specific Gravity
0.80600 to 0.81000 @ 20.00

°C
[6]

Refractive Index
1.40500 to 1.40900 @ 20.00

°C
[6]

Solubility
Soluble in ethanol and ether;

very slightly soluble in water.
[1]

Table 2: Toxicological Data Summary for Hexanenitrile
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Endpoint Result/Value Source(s)

Oral LD50 (mouse) 463 mg/kg [6]

Genotoxicity
Not a concern for genotoxic

potential
[5]

Skin Sensitization
No safety concerns at current

declared levels of use
[5]

Phototoxicity/Photoallergenicit

y

Not expected to be phototoxic

or photoallergenic
[5]

Local Respiratory Toxicity
Exposure at current use levels

is deemed safe (below TTC)
[5]

Application and Use Levels
The concentration of hexanenitrile in a final product depends on the desired olfactory effect,

the product matrix, and regulatory guidelines. While specific formulation details are often

proprietary, general use levels can be recommended.

Table 3: Recommended Use Levels for Hexanenitrile

Application

Recommended
Maximum
Concentration in
Fragrance
Concentrate

Notes Source(s)

General Fragrance

Formulations
Up to 0.0100%

This level can be

adjusted based on the

desired olfactory

contribution and the

overall fragrance

composition.

[6]

It is important to note that the final concentration of the fragrance concentrate in a consumer

product typically ranges from 0.1% to 25%, depending on the product type (e.g., body lotion vs.
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fine fragrance).[7][8]

Experimental Protocols
The following protocols provide detailed methodologies for the evaluation and use of

hexanenitrile in fragrance development.

Protocol for Sensory Analysis of Hexanenitrile
Objective: To characterize the odor profile of hexanenitrile and evaluate its performance in a

simple fragrance base.

Materials:

Hexanenitrile

Ethanol (perfumer's grade)

Glass vials with caps

Pipettes

Odor-free smelling strips

Trained sensory panel

Methodology:

Preparation of Dilutions:

Prepare a 10% solution of hexanenitrile in ethanol.

Prepare a 1% solution of hexanenitrile in ethanol.

Prepare a 0.1% solution of hexanenitrile in ethanol.

Odor Profile Evaluation (Raw Material):
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Dip a clean smelling strip into the 1% solution of hexanenitrile, ensuring not to

oversaturate.

Allow the ethanol to evaporate for approximately 10-15 seconds.

Present the smelling strip to the sensory panelist.

Panelists should evaluate the odor at different time intervals (top note: 0-10 minutes;

middle note: 10-60 minutes; base note: >60 minutes) and record their observations using

a standardized fragrance descriptor sheet.

Triangle Test for Difference Threshold:

To determine if the addition of hexanenitrile is perceptible in a simple base, a triangle test

can be performed.[9]

Prepare two identical samples of a simple fragrance base (e.g., a blend of basic floral and

musky notes) and one sample of the same base with a small, predetermined

concentration of hexanenitrile (e.g., 0.005% of the total base).

Present the three coded samples to the panelists.

Each panelist is asked to identify the sample that is different from the other two.

The results are statistically analyzed to determine if a significant difference is perceived.

Workflow for Sensory Analysis of Hexanenitrile
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Caption: Workflow for the sensory evaluation of hexanenitrile.

Protocol for Stability Testing of a Fragrance Containing
Hexanenitrile
Objective: To assess the physical and chemical stability of a fragrance formulation containing

hexanenitrile under various conditions.[10]

Materials:

Test fragrance containing hexanenitrile in a finished product base (e.g., eau de toilette,

lotion).

Control sample (unfragranced base).

Glass containers appropriate for the product type.

Climate chamber or oven capable of maintaining 40°C ± 2°C.
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UV light cabinet.

Refrigerator/freezer for freeze-thaw cycles.

pH meter, viscometer.

Gas Chromatograph-Mass Spectrometer (GC-MS).

Methodology:

Accelerated Stability (Thermal):

Store samples of the test fragrance and control at 40°C for 4, 8, and 12 weeks.

At each time point, evaluate the samples for changes in color, clarity, viscosity, pH, and

odor compared to a sample stored at room temperature in the dark.

Light Stability:

Expose samples to controlled UV light for a specified duration (e.g., 10 hours).

Evaluate for any changes in color and odor compared to a control sample protected from

light.

Freeze-Thaw Stability:

Subject samples to three cycles of freezing (e.g., -10°C for 24 hours) followed by thawing

at room temperature (24 hours).

After the final cycle, evaluate for any phase separation, crystallization, or other physical

changes.

Odor and Chemical Analysis:

At each evaluation point, a trained sensory panel should assess the odor of the test

fragrance for any significant changes from the original profile.
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For a quantitative assessment, analyze the concentration of hexanenitrile and other key

fragrance components at the beginning and end of the stability study using a validated

GC-MS method.

Workflow for Fragrance Stability Testing

Exposure Conditions

Analysis at Time Points

Prepare Test and Control Samples

Accelerated (40°C)
4, 8, 12 weeks UV Light Exposure Freeze-Thaw Cycles (3x) Room Temperature Control

Physical Evaluation
(Color, Clarity, Viscosity, pH)

Sensory Evaluation
(Odor Profile)

Chemical Analysis
(GC-MS for Hexanenitrile conc.)

Final Stability Report

Click to download full resolution via product page

Caption: Workflow for stability testing of a fragrance formulation.
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Protocol for GC-MS Analysis of Hexanenitrile in a
Cosmetic Product
Objective: To quantify the concentration of hexanenitrile in a finished cosmetic product.

Materials:

Cosmetic product containing hexanenitrile.

Hexanenitrile standard.

Internal standard (e.g., heptanenitrile).

Solvent for extraction (e.g., dichloromethane or methyl tert-butyl ether).

Anhydrous sodium sulfate.

Vortex mixer, centrifuge.

GC-MS system with a suitable capillary column (e.g., VF-5ms or equivalent).[11]

Methodology:

Sample Preparation (Liquid-Liquid Extraction):[11]

Weigh approximately 1g of the cosmetic product into a centrifuge tube.

Add a known amount of the internal standard.

Add 10 mL of the extraction solvent.

Vortex for 2 minutes to ensure thorough mixing and extraction.

Centrifuge at 3500 rpm for 10 minutes to separate the layers.

Carefully transfer the organic layer to a clean vial containing a small amount of anhydrous

sodium sulfate to remove any residual water.

GC-MS Analysis:[11]
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Injector: Pulsed splitless mode at 250°C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Program: Start at 60°C (hold 2 min), ramp to 125°C at 3°C/min, then to 230°C at

7°C/min, and finally to 300°C at 20°C/min (hold 5 min).

Mass Spectrometer: Operate in Selective Ion Monitoring (SIM) mode, monitoring

characteristic ions for hexanenitrile and the internal standard.

Quantification:

Prepare a calibration curve using standard solutions of hexanenitrile with a constant

concentration of the internal standard.

Calculate the concentration of hexanenitrile in the sample based on the peak area ratio of

hexanenitrile to the internal standard and the calibration curve.

Olfactory Signaling Pathway
The perception of odorants like hexanenitrile begins with their interaction with olfactory

receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal

epithelium. This interaction initiates a signal transduction cascade that ultimately leads to the

perception of smell in the brain. While the specific ORs that bind to hexanenitrile are not

publicly documented, the general mechanism is well-understood.

General Olfactory Transduction Cascade
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Caption: Generalized olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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